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Compound of Interest

Compound Name: Phoyunbene C

Cat. No.: B1248796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phoyunbene C is a naturally occurring stilbene compound isolated from orchids, including

Maxillaria picta and Pholidota yunnanensis. As a member of the stilbenoid class of compounds,

which includes the well-studied resveratrol, Phoyunbene C has attracted interest for its

potential biological activities, particularly its cytotoxic effects against cancer cell lines. This

technical guide provides a comprehensive overview of the current understanding of

Phoyunbene C's mechanism of action, drawing on available research and parallels with

closely related analogs.

Chemical Properties
Property Value

Chemical Formula C₁₆H₁₆O₄

Molecular Weight 272.29 g/mol

CAS Number 886747-63-3

Class Stilbene

Cytotoxic Activity
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Phoyunbene C has been reported to exhibit cytotoxic activity against human cancer cell lines.

A study by Wang et al. (2012) investigated its effects on hepatocellular carcinoma (HepG2) and

normal human fetal hepatocyte (FHCC-98) cell lines. While the specific quantitative data for

Phoyunbene C from this study is not readily available in subsequent literature, a review by

Almeida et al. (2014) indicated that Phoyunbene C demonstrated a "small inhibitory activity"

against the HepG2 cell line and did not inhibit the growth of the FHCC-98 cell line[1]. This

suggests a potential for selective cytotoxicity against cancer cells.

Due to the limited direct quantitative data for Phoyunbene C, we can look at a closely related

analog, Phoyunbene B, which was investigated more extensively in the same study by Wang et

al. (2012).

Compound Cell Line IC₅₀ (µM) Reference

Phoyunbene B HepG2 37.1 Wang et al., 2012

Resveratrol HepG2 80.3 Wang et al., 2012

This data for Phoyunbene B provides a valuable reference point for the potential potency of

Phoyunbene C.

Mechanism of Action
The precise molecular mechanism of Phoyunbene C has not been fully elucidated. However,

based on the known activities of stilbenoids and the detailed investigation of its analog,

Phoyunbene B, a plausible mechanism involves the induction of cell cycle arrest and

apoptosis.

Cell Cycle Arrest
Stilbene compounds are known to interfere with the cell cycle progression in cancer cells. The

investigation of Phoyunbene B revealed that it induces G2/M phase cell cycle arrest in HepG2

cells. This is a common mechanism for anticancer agents, as it prevents the cells from dividing

and proliferating. This effect is often associated with the modulation of key cell cycle regulatory

proteins. In the case of Phoyunbene B, an upregulation of cyclin B1 was observed, which is a

critical regulator of the G2/M transition.
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Induction of Apoptosis
Following cell cycle arrest, cancer cells can be driven into programmed cell death, or apoptosis.

Phoyunbene B was shown to induce apoptosis in HepG2 cells. This process is governed by a

delicate balance of pro-apoptotic and anti-apoptotic proteins. The study on Phoyunbene B

demonstrated a shift in this balance towards apoptosis, characterized by:

Upregulation of Bax: A pro-apoptotic protein that promotes the release of cytochrome c from

the mitochondria.

Downregulation of Bcl-2: An anti-apoptotic protein that inhibits apoptosis.

The altered Bax/Bcl-2 ratio is a hallmark of the intrinsic apoptotic pathway.

Signaling Pathway
Based on the evidence from Phoyunbene B, the proposed signaling pathway for Phoyunbene
C's cytotoxic action is centered on the induction of cell cycle arrest and the intrinsic pathway of

apoptosis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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